Cas no 26326-58-9 (9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI))

9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI) structure
26326-58-9 structure
Product Name:9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI)
CAS No:26326-58-9
MF:C20H24N10O6S2
MW:564.597959518433
CID:287659
PubChem ID:274156
Update Time:2025-04-19

9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-[2-amino-6-[2-amino-9-[3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]purin-6-yl]disulfanyl-purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3-ol
    • AC1L6U2Y
    • AC1Q4YX9
    • AG-K-12327
    • AR-1D6721
    • CTK4F7653
    • NSC119984
    • NSC-119984
    • 26326-58-9
    • DTXSID20297990
    • 9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI)
    • Inchi: 1S/C20H24N10O6S2/c21-19-25-13-11(23-5-29(13)17-9(33)1-7(3-31)35-17)15(27-19)37-38-16-12-14(26-20(22)28-16)30(6-24-12)18-10(34)2-8(4-32)36-18/h5-10,17-18,31-34H,1-4H2,(H2,21,25,27)(H2,22,26,28)
    • InChI Key: NHZXAIMXKFIMFV-UHFFFAOYSA-N
    • SMILES: S(C1C2=C(N=C(N)N=1)N(C=N2)C1C(CC(CO)O1)O)SC1C2=C(N=C(N)N=1)N(C=N2)C1C(CC(CO)O1)O

Computed Properties

  • Exact Mass: 564.13252
  • Monoisotopic Mass: 564.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 289Ų

Experimental Properties

  • Density: 2.19
  • Boiling Point: 1089.5°Cat760mmHg
  • Flash Point: 612.7°C
  • Refractive Index: 2.03
  • PSA: 238.62
  • LogP: 0.37360
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